1-(2-Methylpiperidin-3-yl)propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(2-methylpiperidin-3-yl)propan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-9(11)8-5-4-6-10-7(8)2/h7-8,10H,3-6H2,1-2H3
• InChI Key: BXUVVDCXLPHGQE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCCNC1C

Description

1-(2-Methylpiperidin-3-yl)propan-1-one is a chemical compound with the molecular formula C9H17NO and a molecular weight of 155.24 g/mol . It is a piperidine derivative, which is a class of compounds known for their diverse applications in pharmaceuticals and organic synthesis.

Preparation Methods

The synthesis of 1-(2-Methylpiperidin-3-yl)propan-1-one can be achieved through various synthetic routes. One common method involves the reaction of 2-methylpiperidine with propanone under controlled conditions . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

1-(2-Methylpiperidin-3-yl)propan-1-one undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the piperidine ring can be substituted with various nucleophiles under appropriate conditions.

Scientific Research Applications

1-(2-Methylpiperidin-3-yl)propan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and enzyme interactions.

Medicine: It may serve as a precursor for the development of pharmaceutical agents.

Industry: The compound is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methylpiperidin-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

1-(2-Methylpiperidin-3-yl)propan-1-one can be compared with other similar compounds such as:

1-(4-ethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one: This compound has a similar piperidine structure but with different substituents, leading to variations in its chemical properties and applications.

1-(2-Methylpiperidin-1-yl)-3-(triazol-1-yl)propan-1-one: Another related compound with a triazole ring, which may exhibit different reactivity and biological activity.